molecular formula C13H10BrNO3 B8414559 1-(3-Bromophenoxymethyl)-3-nitrobenzene

1-(3-Bromophenoxymethyl)-3-nitrobenzene

Cat. No.: B8414559
M. Wt: 308.13 g/mol
InChI Key: QKEQQPQEPCCSSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromophenoxymethyl)-3-nitrobenzene is a useful research compound. Its molecular formula is C13H10BrNO3 and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10BrNO3

Molecular Weight

308.13 g/mol

IUPAC Name

1-[(3-bromophenoxy)methyl]-3-nitrobenzene

InChI

InChI=1S/C13H10BrNO3/c14-11-4-2-6-13(8-11)18-9-10-3-1-5-12(7-10)15(16)17/h1-8H,9H2

InChI Key

QKEQQPQEPCCSSB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])COC2=CC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-nitrobenzyl chloride (1.0 g, 5.83 mmol), 3-bromophenol (1.01 g, 5.83 mmol) and potassium carbonate (806 mg, 5.83 mmol) in acetone (25 mL) was heated to reflux for 23 hours. After cooling the solid was filtered off and the filtrate was concentrated under vacuum to a yellow residue which was dissolved in ethyl acetate (50 mL) and washed with 1N aqueous sodium hydroxide solution (25 mL) and water (25 mL) then dried and concentrated under vacuum to the title compound as a white solid (1.64 g, 91%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
806 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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